Cas no 864752-43-2 (prop-2-en-1-yl 2-{3-(2,5-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yloxy}acetate)

• Product Name: prop-2-en-1-yl 2-{3-(2,5-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yloxy}acetate
• CAS No: 864752-43-2
• MF: C₂₃H₂₂O₇
• MW: 410.416587352753
• CID: 5421711
• Update Time: 2025-06-29

prop-2-en-1-yl 2-{3-(2,5-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• allyl 2-((3-(2,5-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl)oxy)acetate
• Acetic acid, 2-[[3-(2,5-dimethoxyphenyl)-4-methyl-2-oxo-2H-1-benzopyran-6-yl]oxy]-, 2-propen-1-yl ester
• prop-2-en-1-yl 2-{3-(2,5-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yloxy}acetate

• Inchi： 1S/C23H22O7/c1-5-10-28-21(24)13-29-16-7-9-20-17(12-16)14(2)22(23(25)30-20)18-11-15(26-3)6-8-19(18)27-4/h5-9,11-12H,1,10,13H2,2-4H3
• InChI Key： OHBVJQURLJZIST-UHFFFAOYSA-N
• SMILES： C(OCC=C)(=O)COC1C=C2C(=CC=1)OC(=O)C(C1=CC(OC)=CC=C1OC)=C2C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on prop-2-en-1-yl 2-{3-(2,5-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yloxy}acetate

Prop-2-en-1-yl 2-{3-(2,5-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yloxy}acetate (CAS No. 864752-43-2): A Comprehensive Overview

Prop-2-en-1-yl 2-{3-(2,5-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yloxy}acetate, identified by its CAS number 864752-43-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of chromen derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its aromatic rings and functional groups, make it a promising candidate for further investigation in various biomedical contexts.

The molecular structure of prop-2-en-1-yl 2-{3-(2,5-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yloxy}acetate consists of a propenoic acid moiety linked to a chromenone backbone. The chromenone core is further substituted with a 3-(2,5-dimethoxyphenyl)-4-methyl group, which enhances its pharmacological properties. This specific arrangement of functional groups suggests potential interactions with biological targets, making it an intriguing subject for medicinal chemistry studies.

In recent years, there has been a growing interest in chromen derivatives due to their reported anti-inflammatory, antioxidant, and anticancer properties. The presence of methoxy and methyl groups in the structure of prop-2-en-1-yl 2-{3-(2,5-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yloxy}acetate may contribute to its ability to modulate various cellular pathways. For instance, the dimethoxyphenyl group has been shown to possess significant antioxidant activity, which could be beneficial in the development of drugs targeting oxidative stress-related diseases.

Moreover, the chromenone moiety is known to exhibit inhibitory effects on several enzymes and receptors involved in cancer progression. Studies have demonstrated that chromen derivatives can interfere with the activity of kinases and other signaling molecules that are crucial for tumor growth and metastasis. The structural complexity of prop-2-en-1-yl 2-{3-(2,5-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yloxy}acetate suggests that it may have multiple mechanisms of action, potentially making it a versatile therapeutic agent.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The preparation typically starts with the condensation of malonic acid derivatives with appropriate aromatic aldehydes to form the chromenone core. Subsequent functionalization with the propenoic acid moiety and the dimethoxyphenyl group completes the molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve high yields and purity.

In terms of biological activity, preliminary studies on prop-2-en-1-yl 2-{3-(2,5-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yloxy}acetate have shown promising results in vitro. The compound has been tested for its ability to inhibit the growth of various cancer cell lines, including those derived from breast, colorectal, and pancreatic cancers. The mechanism by which this compound exerts its anti-cancer effects appears to involve the modulation of key signaling pathways such as MAPK and PI3K/Akt.

The anti-inflammatory properties of chromen derivatives have also been well-documented. Research indicates that compounds like prop-2-en-1-yl 2-{3-(2,5-dimethoxyphenyl)-4-methyl}-H-chromen^-6-yloxy}acetate can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta. This makes them potential candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antioxidant activity of this compound is another area of interest. Oxidative stress is a major contributor to many pathological conditions, including neurodegenerative diseases like Alzheimer's and Parkinson's. Studies have shown that chromen derivatives can scavenge free radicals and protect cells from oxidative damage. The presence of methoxy groups in the structure of prop--H-chromen^-6-yloxy}acetate may enhance its radical-scavenging capacity.

The pharmacokinetic properties of prop--H-chromen^-6-yloxy}acetate are also being investigated to determine its suitability for clinical use. Factors such as solubility, bioavailability, and metabolic stability are critical considerations in drug development. Preliminary data suggest that this compound exhibits reasonable solubility in water and organic solvents, which could facilitate its formulation into various dosage forms.

In conclusion, prop--H-chromen^-6-yloxy}acetate (CAS No. 864752- 43